Cas no 101832-07-9 (1H-Indole,3-[(1-methyl-2-piperidinyl)methyl]-)

• Product Name: 1H-Indole,3-[(1-methyl-2-piperidinyl)methyl]-
• CAS No: 101832-07-9
• MF: C₁₅H₂₀N₂
• MW: 228.332703590393
• CID: 180480
• PubChem ID: 58967
• Update Time: 2025-04-19

1H-Indole,3-[(1-methyl-2-piperidinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,3-[(1-methyl-2-piperidinyl)methyl]-
• 3-[(1-methylpiperidin-2-yl)methyl]-1H-indole
• 1-Methyl-2-skatylpiperidine
• 3-(1-methyl-[2]piperidylmethyl)-indole
• 3-(1-Methyl-2-piperidyl)methylindole
• 3-(2-methylpiperidinomethyl)-indole
• AC1L1Q5V
• BRN 0194047
• INDOLE, 3-(1-METHYL-2-PIPERIDYLMETHYL)-
• LS-83289
• SureCN8789728
• 3-(N-methylpiperidin-2-ylmethyl)-1H-indole
• QYIFRSRFJBYVDE-UHFFFAOYSA-N
• SCHEMBL8789728
• 101832-07-9
• 4-23-00-01331 (Beilstein Handbook Reference)
• 3-(N-methylpiperid-2-ylmethyl)-1H-indole
• DTXSID00906674

• Inchi： 1S/C15H20N2/c1-17-9-5-4-6-13(17)10-12-11-16-15-8-3-2-7-14(12)15/h2-3,7-8,11,13,16H,4-6,9-10H2,1H3
• InChI Key： QYIFRSRFJBYVDE-UHFFFAOYSA-N
• SMILES： N1(C)CCCCC1CC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 227.15497
• Monoisotopic Mass: 228.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 19A^2

Experimental Properties

• Density: 1.096
• Boiling Point: 380.1°Cat760mmHg
• Flash Point: 183.7°C
• Refractive Index: 1.616
• PSA: 19.03
• LogP: 3.13260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles